Cas no 177933-52-7 (Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-)
177933-52-7 structure
Product Name:Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-
CAS No:177933-52-7
MF:C8H13FO2
MW:160.186026334763
CID:112758
PubChem ID:45089868
Update Time:2025-04-18
Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-
- Cyclopropanecarboxylic acid, 2-fluoro-, butyl ester, (1S,2S)- (9CI)
- Butyl (1S,2S)-2-Fluorocyclopropanecarboxylate
- 177933-52-7
-
- Inchi: 1S/C8H13FO2/c1-2-3-4-11-8(10)6-5-7(6)9/h6-7H,2-5H2,1H3/t6-,7+/m1/s1
- InChI Key: JLHYXYMRRUSYHG-RQJHMYQMSA-N
- SMILES: F[C@H]1C[C@H]1C(=O)OCCCC
Computed Properties
- Exact Mass: 160.08999
- Monoisotopic Mass: 160.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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